Cas no 162100-56-3 (5-Chloro-6-methyl-1H-indole)

5-Chloro-6-methyl-1H-indole is a halogenated indole derivative with a molecular formula of C9H8ClN. This compound features a chloro substituent at the 5-position and a methyl group at the 6-position of the indole core, enhancing its reactivity and utility in organic synthesis. It serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of heterocyclic compounds. The electron-withdrawing chloro group and electron-donating methyl group contribute to its unique electronic properties, making it valuable for functionalization and cross-coupling reactions. Its stability and well-defined structure facilitate precise modifications, supporting applications in medicinal chemistry and material science.
5-Chloro-6-methyl-1H-indole structure
5-Chloro-6-methyl-1H-indole structure
Product Name:5-Chloro-6-methyl-1H-indole
CAS No:162100-56-3
MF:C9H8ClN
MW:165.619521141052
MDL:MFCD09026970
CID:840646
PubChem ID:10487242
Update Time:2025-10-29

5-Chloro-6-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-6-methyl-1H-indole
    • 5-Chloro-6-methyl indole
    • QC-2912
    • 5-Chloro-6-methylindole
    • CS-0036530
    • MFCD09026970
    • 162100-56-3
    • SCHEMBL8529490
    • AKOS006289553
    • O11407
    • DTXSID30440652
    • DB-064439
    • 1H-Indole, 5-chloro-6-methyl-
    • AS-50223
    • MDL： MFCD09026970
    • Inchi： 1S/C9H8ClN/c1-6-4-9-7(2-3-11-9)5-8(6)10/h2-5,11H,1H3
    • InChI Key： LJCGPVBAKRGTSE-UHFFFAOYSA-N
    • SMILES： ClC1=CC2C=CNC=2C=C1C

Computed Properties

  • Exact Mass: 165.03500
  • Monoisotopic Mass: 165.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79000
  • LogP: 3.12970

5-Chloro-6-methyl-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-6-methyl-1H-indole Pricemore >>

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Chemenu
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TRC
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ChemScence
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